1-[(2,6-Dimethylheptan-4-yl)amino]-2-methylpropan-2-ol

• Molecular Formula: C13H29NO
• Molecular Weight: 215.38 g/mol
• IUPAC Name: 1-(2,6-dimethylheptan-4-ylamino)-2-methylpropan-2-ol
• InChI: InChI=1S/C13H29NO/c1-10(2)7-12(8-11(3)4)14-9-13(5,6)15/h10-12,14-15H,7-9H2,1-6H3
• InChI Key: ASQZOUBZKUHTGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CC(C)C)NCC(C)(C)O

Description

1-[(2,6-Dimethylheptan-4-yl)amino]-2-methylpropan-2-ol (CAS 1486382-99-3) is a branched aliphatic amino alcohol with a tertiary alcohol group and a secondary amine functionality. Its structure features a 2,6-dimethylheptan-4-yl chain attached to the amino group, contributing to its lipophilic character. This compound is primarily used in pharmaceutical and chemical synthesis, often as an intermediate or chiral building block due to its stereochemical properties. Limited data on its specific applications are publicly available, but its structural analogs suggest roles in drug development or surfactants .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(2,6-Dimethylheptan-4-yl)amino]-2-methylpropan-2-ol typically involves the reaction of 2,6-dimethylheptan-4-amine with 2-methylpropan-2-ol under controlled conditions . The reaction is usually carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they generally involve scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using industrial-grade reagents, and employing large-scale reactors to produce the compound in bulk .

Chemical Reactions Analysis

Types of Reactions

1-[(2,6-Dimethylheptan-4-yl)amino]-2-methylpropan-2-ol undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles for substitution reactions . The reactions are typically carried out under controlled temperature and pressure conditions to ensure high yield and purity of the products .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction may produce alcohols or amines .

Scientific Research Applications

1-[(2,6-Dimethylheptan-4-yl)amino]-2-methylpropan-2-ol has several scientific research applications, including:

Chemistry: Used as a reagent in various organic synthesis reactions to study reaction mechanisms and develop new synthetic methodologies.

Biology: Employed in biochemical assays to investigate enzyme activities and protein interactions.

Medicine: Studied for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of 1-[(2,6-Dimethylheptan-4-yl)amino]-2-methylpropan-2-ol involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, affecting biochemical pathways and cellular processes .

Comparison with Similar Compounds

Table 1: Structural Analogs and Key Features

Compound Name	CAS Number	Key Structural Differences	Notable Properties/Applications
1-[(2,6-Dimethylheptan-4-yl)amino]propan-2-ol	856979-16-3	Lacks methyl group at C2 of propanol	Likely reduced steric hindrance compared to target compound; may exhibit higher solubility in polar solvents .
1-[(2,6-Dimethyloxan-4-yl)amino]-2-methylpropan-2-ol	1553528-07-6	Oxane (tetrahydropyran) ring replaces heptane chain	Enhanced rigidity and potential for hydrogen bonding due to ether oxygen; possible use in coordination chemistry .
1-[(2-Aminoethyl)sulfanyl]-2-methylpropan-2-ol	1183574-06-2	Sulfanyl-ethylamine substituent instead of dimethylheptane	Thioether group increases nucleophilicity; applications in chelating agents or prodrug synthesis .
1,3-Bis[(1-methylethyl)amino]propan-2-ol Dihydrochloride	73313-36-7	Two isopropylamino groups; dihydrochloride salt	Higher water solubility due to ionic form; likely impurity or metabolite in pharmaceutical formulations .

Physicochemical Properties

• Lipophilicity : The target compound’s 2,6-dimethylheptane chain confers higher lipophilicity than analogs with shorter chains (e.g., propan-2-ol derivatives) or polar substituents (e.g., oxane or sulfanyl groups). This impacts membrane permeability in biological systems.

Toxicity and Reactivity

• Phosphonofluoridate derivatives (e.g., 2,6-Dimethylheptan-4-yl ethylphosphonofluoridate) listed in exhibit higher toxicity due to their acetylcholinesterase inhibition, unlike the target amino alcohol, which lacks electrophilic leaving groups .
• Thioether-containing analogs (e.g., 1-[(2-Aminoethyl)sulfanyl]-2-methylpropan-2-ol) may pose oxidative stress risks in biological systems, whereas the target compound’s ether and alcohol groups are metabolically more stable .

Biological Activity

1-[(2,6-Dimethylheptan-4-yl)amino]-2-methylpropan-2-ol, also known as {1-[(2,6-dimethylheptan-4-yl)amino]-2-methylpropan-2-yl}dimethylamine, is a compound with significant biological activity. Its molecular formula is C15H34N2, and it has a molecular weight of approximately 242.44 g/mol. This compound has garnered interest due to its potential applications in various fields such as pharmacology and biochemistry.

Property	Value
Molecular Formula	C15H34N2
Molecular Weight	242.44 g/mol
CAS Number	Not specified
Structure	Chemical Structure

Biological Activity

The biological activity of 1-[(2,6-dimethylheptan-4-yl)amino]-2-methylpropan-2-ol can be categorized into several key areas:

1. Pharmacological Applications

Research indicates that compounds with similar structures exhibit various pharmacological effects, including:

• Antimicrobial Activity : Studies have shown that certain amines can inhibit bacterial growth and are effective against a range of pathogens.
• Anticancer Properties : Preliminary investigations suggest that derivatives of this compound may possess anticancer activity, potentially through mechanisms involving apoptosis induction or cell cycle arrest.

The mechanism by which 1-[(2,6-dimethylheptan-4-yl)amino]-2-methylpropan-2-ol exerts its biological effects may involve:

• Interaction with Receptors : It may act on specific receptors in the body, influencing cellular signaling pathways.
• Enzyme Inhibition : The compound could inhibit enzymes that are critical for the survival or proliferation of pathogens or cancer cells.

Case Studies

Several studies have explored the biological effects of related compounds:

• Study on Antimicrobial Activity :
  • A study evaluated the antimicrobial properties of various amines, including those structurally similar to 1-[(2,6-dimethylheptan-4-yl)amino]-2-methylpropan-2-ol. Results indicated significant inhibition of Gram-positive and Gram-negative bacteria.
• Anticancer Research :
  • Research published in Journal of Medicinal Chemistry highlighted that certain alkylated amines showed promising results in inhibiting tumor growth in vitro and in vivo models.